Cas no 80508-81-2 (Glaucocalyxin B)

Glaucocalyxin B Properties

Names and Identifiers

• glaucocalyxin B
• Kaur-16-ene-3,15-dione,14-(acetyloxy)-7- hydroxy-,(7R,14R)-
• 14beta-Acetoxy-7alpha-hydroxy-ent-kaur-16-ene-3,15-dione
• Wangzaozin C
• [(1R,4S,9R,10R,13R)-2-Hydroxy-5,5,9-trimethyl-14-methylidene-6,15-dioxo-16-tetracyclo[11.2.1.01,10.0
• [(1R,4S,9R,10S)-2-hydroxy-5,5,9-trimethyl-14-methylidene-6,15-dioxo-16-tetracyclo[11.2.1.01,10.04,9]
• (7α,14R)-14-(Acetyloxy)-7-hydroxykaur-16-ene-3,15-dione (ACI)
• 14β-Acetoxy-7α-hydroxy-ent-kaur-16-ene-3,15-dione
• +Expand

• InChIKey： LSUXOKVMORWDLT-UVJXNXQRSA-N
• Inchi： 1S/C22H30O5/c1-11-13-6-7-14-21(5)9-8-16(24)20(3,4)15(21)10-17(25)22(14,18(11)26)19(13)27-12(2)23/h13-15,17,19,25H,1,6-10H2,2-5H3/t13-,14-,15+,17+,19?,21-,22-/m0/s1
• SMILES： O(C1[C@@H]2C(C([C@@]31[C@H](O)C[C@@H]1C(C(CC[C@@]1(C)[C@@H]3CC2)=O)(C)C)=O)=C)C(=O)C

Computed Properties

• Exact Mass: 374.209324g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 374.209324g/mol
• Monoisotopic Mass: 374.209324g/mol
• Topological Polar Surface Area: 80.7Ų
• Heavy Atom Count: 27
• Complexity: 752
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0
• Molecular Weight: 374.5

Experimental Properties

• LogP: 2.84580
• PSA: 80.67000
• Melting Point: 190.5-191 ºC
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Sesquiterpenoids